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Compound of Interest

Compound Name:
3-(2-Aminoethyl)phenol

hydrochloride

CAS No.: 3458-98-8

Cat. No.: B1580879

Get Quote

Abstract & Scope
This application note details a robust, three-stage synthesis protocol for 3-(2-
Aminoethyl)phenol hydrochloride (also known as m-tyramine hydrochloride), a critical

adrenergic agonist and metabolic intermediate. While direct synthesis from 3-

hydroxybenzaldehyde is possible, this protocol utilizes a protection-first strategy starting with 3-

methoxybenzaldehyde. This route circumvents the solubility and stoichiometry issues often

encountered when reducing free phenols with lithium aluminum hydride (LiAlH

), ensuring higher reproducibility and purity for pharmaceutical-grade applications.

Target Molecule:

IUPAC Name: 3-(2-Aminoethyl)phenol hydrochloride[1][2]

CAS: 3458-98-8

Formula: C
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H

ClNO

MW: 173.64 g/mol [2]

Retrosynthetic Strategy
The synthesis is designed around the Henry Reaction (Nitroaldol Condensation) to establish

the carbon skeleton, followed by a hydride reduction and a final deprotection step.

Figure 1: Retrosynthetic analysis via the Methoxy-Protection Route.
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Detailed Experimental Protocol
Stage 1: Henry Reaction (Condensation)
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Objective: Synthesis of 3-methoxy-

-nitrostyrene. Mechanism: Base-catalyzed nitroaldol condensation followed by dehydration.

Parameter Specification

Reagents
3-Methoxybenzaldehyde (1.0 eq), Nitromethane

(solvent/reagent), Ammonium Acetate (0.2 eq)

Solvent Nitromethane (excess)

Temperature Reflux (101 °C)

Time 2–4 Hours

Expected Yield 85–95%

Procedure:

Setup: Equip a 500 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

Charging: Add 3-methoxybenzaldehyde (13.6 g, 100 mmol) and ammonium acetate (1.54 g,

20 mmol).

Solvent: Add nitromethane (50 mL). Note: Nitromethane acts as both reactant and solvent.

Reaction: Heat the mixture to gentle reflux. The solution will turn deep yellow/orange,

indicating the formation of the nitrostyrene.[3] Monitor via TLC (Solvent: 3:1 Hexane/EtOAc)

until the aldehyde spot disappears.

Workup: Cool the mixture to room temperature. The product often crystallizes directly upon

cooling. If not, remove excess nitromethane under reduced pressure (rotary evaporator).

Purification: Recrystallize the crude solid from boiling methanol or isopropanol. Filter and dry

to obtain 3-methoxy-

-nitrostyrene as yellow needles.

Critical Control Point: Ensure the ammonium acetate is dry. Water inhibits the dehydration step,

leading to the intermediate nitro-alcohol rather than the alkene.
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Stage 2: Hydride Reduction
Objective: Reduction of the nitroalkene to 3-methoxyphenethylamine. Safety Alert: LiAlH

is pyrophoric. All glassware must be oven-dried, and the reaction performed under an inert
atmosphere (N

or Ar).

Parameter Specification

Reagents
3-Methoxy-β-nitrostyrene (1.0 eq), LiAlH

(3.0 eq)

Solvent Anhydrous THF or Diethyl Ether

Temperature Reflux

Time 6–12 Hours

Expected Yield 60–75%

Procedure:

Preparation: In a dry 1 L 3-neck flask under N

, suspend LiAlH

(4.5 g, ~120 mmol) in anhydrous THF (200 mL). Cool to 0 °C in an ice bath.

Addition: Dissolve 3-methoxy-

-nitrostyrene (7.16 g, 40 mmol) in anhydrous THF (50 mL). Add this solution dropwise to the
LiAlH

suspension. Caution: Exothermic reaction with gas evolution.

Reflux: Once addition is complete, remove the ice bath and heat to reflux for 6–12 hours.

The yellow color of the nitrostyrene should fade.

Quenching (Fieser Method): Cool to 0 °C. Carefully add, in sequence:
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4.5 mL water

4.5 mL 15% NaOH solution

13.5 mL water

Isolation: Stir until the aluminum salts form a white, granular precipitate. Filter through a

Celite pad. Wash the pad with THF.

Concentration: Dry the filtrate over MgSO

and evaporate the solvent to yield 3-methoxyphenethylamine as a pale oil.

Stage 3: Demethylation & Salt Formation
Objective: Cleavage of the methyl ether to yield the target phenol and conversion to the HCl

salt.

Parameter Specification

Reagents
3-Methoxyphenethylamine (1.0 eq), 48% HBr

(excess)

Solvent Aqueous HBr

Temperature Reflux (126 °C)

Time 3–5 Hours

Final Form Hydrochloride Salt

Procedure:

Demethylation: Combine the crude 3-methoxyphenethylamine oil with 48% hydrobromic acid

(50 mL) in a round-bottom flask.

Reflux: Heat to reflux for 3–5 hours. Monitor reaction progress (if possible) or rely on

standard timing; the evolution of methyl bromide gas (toxic) indicates reaction progress. Use

a scrubber.
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Workup: Remove excess HBr under reduced pressure to leave a dark residue.

Free Basing (Optional but recommended for purity): Dissolve residue in minimal water.

Neutralize with NaHCO

to pH ~8. Extract the free amine into EtOAc (3 x 50 mL). Dry over MgSO

.

Salt Formation: Dissolve the free base in dry diethyl ether. Add ethereal HCl or concentrated

HCl dropwise with vigorous stirring.

Crystallization: The 3-(2-aminoethyl)phenol hydrochloride will precipitate. Filter, wash with

cold ether, and dry.

Process Workflow
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Figure 2: Operational workflow for the synthesis of m-Tyramine HCl.
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Analytical Validation
Upon isolation, the product should be verified against the following physicochemical data:

Property Value/Observation

Appearance Off-white to beige crystalline solid

Melting Point 158–161 °C (Lit. varies by crystal form)

1H NMR (D2O) 7.15 (t, 1H), 6.75 (m, 3H), 3.15 (t, 2H), 2.85 (t,

2H)

Solubility
Soluble in water, ethanol; Insoluble in ether,

chloroform

Troubleshooting & Critical Parameters
Incomplete Henry Reaction: If the reaction stalls, add a catalytic amount of glacial acetic

acid. The water generated must be removed (azeotropic distillation) if scaling up beyond

100g.

LiAlH

"Gunking": If the aluminum salts form a gelatinous mess during quenching, add Rochelle's
salt (Sodium Potassium Tartrate) solution and stir overnight. This solubilizes the aluminum
and allows for clean phase separation.

Demethylation Yield: If HBr reflux yields are low, ensure the acid is fresh (48%). Alternatively,

BBr

in DCM at -78 °C to RT can be used, though it is more expensive and harder to handle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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